Cas no 1379315-77-1 ((5-Bromo-2-hydroxyphenyl)acetone)

• Product Name: (5-Bromo-2-hydroxyphenyl)acetone
• CAS No: 1379315-77-1
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 4727183
• PubChem ID: 67174027
• Update Time: 2025-05-26

(5-Bromo-2-hydroxyphenyl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-hydroxyphenyl)propan-2-one
• (5-Bromo-2-hydroxyphenyl)acetone

• Inchi： 1S/C9H9BrO2/c1-6(11)4-7-5-8(10)2-3-9(7)12/h2-3,5,12H,4H2,1H3
• InChI Key： TYEBFUIZNHQJRF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (5-Bromo-2-hydroxyphenyl)acetone

Research Brief on (5-Bromo-2-hydroxyphenyl)acetone (CAS: 1379315-77-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (5-Bromo-2-hydroxyphenyl)acetone (CAS: 1379315-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

(5-Bromo-2-hydroxyphenyl)acetone is a brominated phenolic derivative that serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors, particularly those targeting kinases and proteases. One notable application is its use in the synthesis of small-molecule inhibitors for cancer therapy, where it has shown promising activity in preclinical models. The compound's unique structural features, including the bromine substituent and the hydroxyl group, contribute to its ability to interact with specific biological targets.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of (5-Bromo-2-hydroxyphenyl)acetone derivatives for enhanced pharmacokinetic properties. The study demonstrated that modifications to the acetone moiety could significantly improve the compound's bioavailability and metabolic stability. These findings are particularly relevant for the design of next-generation therapeutics with improved efficacy and reduced side effects. Additionally, the compound's potential as a scaffold for the development of antimicrobial agents has been investigated, with promising results against drug-resistant bacterial strains.

Another area of interest is the compound's application in chemical biology, where it has been utilized as a probe to study protein-ligand interactions. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to elucidate the binding mechanisms of (5-Bromo-2-hydroxyphenyl)acetone with various proteins. These insights are invaluable for understanding the molecular basis of diseases and for the rational design of targeted therapies. Furthermore, the compound's compatibility with click chemistry has facilitated its use in bioorthogonal labeling strategies, expanding its utility in live-cell imaging and diagnostics.

Despite its potential, challenges remain in the large-scale synthesis and formulation of (5-Bromo-2-hydroxyphenyl)acetone. Recent patents have addressed these issues by proposing novel synthetic routes and purification techniques. For instance, a patent filed in 2023 describes a cost-effective and scalable method for the production of high-purity (5-Bromo-2-hydroxyphenyl)acetone, which could accelerate its adoption in industrial applications. Additionally, ongoing research is focused on improving the compound's solubility and stability, which are critical for its successful translation into clinical settings.

In conclusion, (5-Bromo-2-hydroxyphenyl)acetone (CAS: 1379315-77-1) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its bioactive properties, makes it a valuable tool for drug discovery and development. Future studies should focus on further optimizing its pharmacological profile and exploring its potential in emerging therapeutic areas. The continued advancement of synthetic methodologies and analytical techniques will undoubtedly enhance our understanding of this compound and its derivatives, paving the way for innovative medical solutions.